Cas no 19954-66-6 (2,6,10-Dodecatrienoic acid, 3,7,11-trimethyl-, ethyl ester, (2E,6E)-)

• Product Name: 2,6,10-Dodecatrienoic acid, 3,7,11-trimethyl-, ethyl ester, (2E,6E)-
• CAS No: 19954-66-6
• MF: C₁₇H₂₈O₂
• MW: 264.403025627136
• CID: 1391251
• PubChem ID: 5365885
• Update Time: 2025-04-20

2,6,10-Dodecatrienoic acid, 3,7,11-trimethyl-, ethyl ester, (2E,6E)- Chemical and Physical Properties

Names and Identifiers

• 2,6,10-Dodecatrienoic acid, 3,7,11-trimethyl-, ethyl ester, (2E,6E)-
• (2E,6E)-3,7,11-Trimethyl-2,6,10-dodecatrienoic acid ethyl ester
• (2E,6E)-ethyl 3,7,11-trimethyldodeca-2,6,10-trienoate
• ethyl (2E,6E)-3,7,11-trimethyldodeca-2,6,10-trienoate
• Ethyl (2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrienoate #
• SCHEMBL6061058
• RAVLTUCAFRTDRY-NWFDBUFXSA-N
• Ethyl trans,trans-farnesoate
• 3,7,11-TRIMETHYL-(2,6E,10Z)-DODECATRIENE-1-CARBOXYLIC ACID ETHYL ESTER
• 2,6,10-Dodecatrienoic acid, 3,7,11-trimethyl-, ethyl ester, (E,E)-
• ethyl (e,e)-farnesoate
• 19954-66-6

• Inchi： 1S/C17H28O2/c1-6-19-17(18)13-16(5)12-8-11-15(4)10-7-9-14(2)3/h9,11,13H,6-8,10,12H2,1-5H3/b15-11+,16-13+
• InChI Key： RAVLTUCAFRTDRY-NWFDBUFXSA-N
• SMILES： O(CC)C(/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 264.20904
• Monoisotopic Mass: 264.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids